Cas no 874779-56-3 (Ethyl 4-amino-3-bromo-5-chlorobenzoate)

• Product Name: Ethyl 4-amino-3-bromo-5-chlorobenzoate
• CAS No: 874779-56-3
• MF: C₉H₉BrClNO₂
• MW: 278.530260801315
• MDL: MFCD03407826
• CID: 1065682
• PubChem ID: 28820670
• Update Time: 2024-10-26

Ethyl 4-amino-3-bromo-5-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-amino-3-chlorobenzoate
• Ethyl 4-amino-3-bromo-5-chlorobenzoate
• AK190018
• FQWOYQPBFUMLID-UHFFFAOYSA-N
• 1247AF
• FCH1334873
• Ethyl-4-amino-3-bromo-5-chlorobenzoate
• ethyl 4-amino-3-bromo-5-chloro-benzoate
• Ethyl 4-amino-3-bromo-5-chlorobenzoate (ACI)
• 4-Amino-3-bromo-5-chlorobenzoic acid ethyl ester
• DB-099752
• EN300-6509946
• ZJB77956
• DS-10012
• SY113218
• CS-0151797
• ETHYL4-AMINO-3-BROMO-5-CHLOROBENZOATE
• MFCD03407826
• AKOS026670613
• SCHEMBL3525726
• 874779-56-3
• C76871

• MDL： MFCD03407826
• Inchi： 1S/C9H9BrClNO2/c1-2-14-9(13)5-3-6(10)8(12)7(11)4-5/h3-4H,2,12H2,1H3
• InChI Key： FQWOYQPBFUMLID-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(Br)C(N)=C(Cl)C=1)OCC

Computed Properties

• Exact Mass: 276.95052g/mol
• Monoisotopic Mass: 276.95052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3
• XLogP3: 2.8

Experimental Properties

• Melting Point: 83-84°C